Cas no 1416440-29-3 (4-(Benzyloxy)-3,3-difluoropiperidine hydrochloride)

• Product Name: 4-(Benzyloxy)-3,3-difluoropiperidine hydrochloride
• CAS No: 1416440-29-3
• MF: C₁₂H₁₆ClF₂NO
• MW: 263.711349487305
• MDL: MFCD22689957
• CID: 4595599
• PubChem ID: 71742465
• Update Time: 2025-05-20

4-(Benzyloxy)-3,3-difluoropiperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(Benzyloxy)-3,3-difluoropiperidine hydrochloride
• 4-(BENZYLOXY)-3,3-DIFLUOROPIPERIDINE HCL
• Piperidine, 3,3-difluoro-4-(phenylmethoxy)-, hydrochloride (1:1)
• SB12036
• 4-(benzyloxy)-3,3-difluoropiperidinehydrochloride
• CS-0051176
• AKOS027330340
• AS-38691
• 3,3-difluoro-4-phenylmethoxypiperidine;hydrochloride
• 1416440-29-3
• MFCD22689957

• MDL： MFCD22689957
• Inchi： 1S/C12H15F2NO.ClH/c13-12(14)9-15-7-6-11(12)16-8-10-4-2-1-3-5-10;/h1-5,11,15H,6-9H2;1H
• InChI Key： SJEDROPBFPFIHN-UHFFFAOYSA-N
• SMILES： Cl.FC1(CNCCC1OCC1C=CC=CC=1)F

Computed Properties

• Exact Mass: 263.0888482 g/mol
• Monoisotopic Mass: 263.0888482 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 263.71
• Topological Polar Surface Area: 21.3

Additional information on 4-(Benzyloxy)-3,3-difluoropiperidine hydrochloride

Introduction to CAS No. 1416440-29-3: 4-(Benzyloxy)-3,3-difluoropiperidine Hydrochloride

The compound CAS No. 1416440-29-3, also known as 4-(Benzyloxy)-3,3-difluoropiperidine hydrochloride, is a highly specialized chemical entity with significant applications in the field of organic synthesis and drug development. This compound has garnered attention due to its unique structural features and potential pharmacological properties. In this article, we will delve into the structural characteristics, synthesis methods, applications, and recent research findings related to this compound.

Chemical Structure and Properties

The molecular structure of 4-(Benzyloxy)-3,3-difluoropiperidine hydrochloride consists of a piperidine ring substituted with a benzyloxy group at the 4-position and two fluorine atoms at the 3-position. The presence of the benzyloxy group introduces electronic and steric effects that can influence the compound's reactivity and biological activity. The fluorine atoms at the 3-position further enhance the molecule's versatility by providing additional sites for functionalization or interaction with biological targets.

Synthesis and Optimization

The synthesis of 4-(Benzyloxy)-3,3-difluoropiperidine hydrochloride involves a series of well-defined organic reactions. Recent advancements in synthetic methodology have enabled chemists to optimize the synthesis process, improving yield and purity. Key steps include nucleophilic substitution, Friedel-Crafts alkylation, and hydrochloric acid treatment to form the final hydrochloride salt.

Applications in Drug Development

4-(Benzyloxy)-3,3-difluoropiperidine hydrochloride has shown promise in various therapeutic areas due to its unique pharmacokinetic properties. Researchers have explored its potential as a precursor for bioactive molecules targeting central nervous system disorders, cardiovascular diseases, and cancer. The compound's ability to modulate key biological pathways makes it a valuable tool in drug discovery.

Recent Research Findings

In recent studies, scientists have investigated the role of 4-(Benzyloxy)-3,3-difluoropiperidine hydrochloride in modulating ion channels and receptor activity. These findings suggest that the compound could serve as a lead molecule for developing novel therapeutic agents with improved efficacy and reduced side effects.

Conclusion

CAS No. 1416440-29-3, or 4-(Benzyloxy)-3,3-difluoropiperidine hydrochloride, represents a significant advancement in organic chemistry with broad implications for drug development and materials science. Its unique structure and versatile properties continue to drive innovative research across multiple disciplines.